Cas no 1557630-20-2 (2-(2,2-difluorocyclopentyl)ethan-1-ol)

• Product Name: 2-(2,2-difluorocyclopentyl)ethan-1-ol
• CAS No: 1557630-20-2
• MF: C₇H₁₂F₂O
• MW: 150.166389465332
• CID: 4606014
• PubChem ID: 84020823
• Update Time: 2025-06-27

2-(2,2-difluorocyclopentyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluorocyclopentyl)ethan-1-ol

• Inchi： 1S/C7H12F2O/c8-7(9)4-1-2-6(7)3-5-10/h6,10H,1-5H2
• InChI Key： UWVJZIWXTUZQFQ-UHFFFAOYSA-N
• SMILES： FC1(CCCC1CCO)F

Computed Properties

• Exact Mass: 150.08562133g/mol
• Monoisotopic Mass: 150.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 2-(2,2-difluorocyclopentyl)ethan-1-ol

Research Brief on 2-(2,2-Difluorocyclopentyl)ethan-1-ol (CAS: 1557630-20-2): Recent Advances and Applications

2-(2,2-Difluorocyclopentyl)ethan-1-ol (CAS: 1557630-20-2) is a fluorinated cyclopentane derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and pharmacological properties. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting metabolic and inflammatory diseases. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, applications, and mechanistic insights.

The synthesis of 2-(2,2-difluorocyclopentyl)ethan-1-ol has been optimized through several innovative approaches, including asymmetric hydrogenation and fluorination strategies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, stereoselective synthesis route using palladium-catalyzed cyclization, achieving enantiomeric excess (>95%) and scalability for industrial applications. The compound's difluorocyclopentyl moiety is critical for enhancing metabolic stability and binding affinity, making it a valuable scaffold for drug discovery.

In pharmacological research, 2-(2,2-difluorocyclopentyl)ethan-1-ol has shown promise as a precursor for prostaglandin analogs and G-protein-coupled receptor (GPCR) modulators. For instance, a recent preclinical study highlighted its role in the development of a new class of anti-inflammatory agents targeting the EP4 receptor, with improved pharmacokinetic profiles compared to existing therapeutics. The compound's ability to modulate lipid metabolism has also been investigated, with potential applications in treating dyslipidemia and non-alcoholic fatty liver disease (NAFLD).

Mechanistic studies using NMR and X-ray crystallography have elucidated the compound's interactions with key enzymatic targets, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These insights have facilitated the design of derivatives with enhanced selectivity and reduced off-target effects. Computational modeling further supports its utility in fragment-based drug design, as the difluorocyclopentyl group mimics transition-state analogs in enzyme inhibition.

Despite these advances, challenges remain in optimizing the compound's bioavailability and toxicity profile. Recent toxicokinetic studies in rodent models reported dose-dependent hepatotoxicity at high concentrations, necessitating further structural modifications. Collaborative efforts between academia and industry are underway to address these limitations, with a focus on prodrug strategies and targeted delivery systems.

In conclusion, 2-(2,2-difluorocyclopentyl)ethan-1-ol represents a compelling case study in the intersection of synthetic chemistry and drug development. Its multifunctional scaffold and growing body of research underscore its potential to yield next-generation therapeutics. Future directions include expanding its applications to neurodegenerative diseases and exploring its synergy with biologics, as highlighted in ongoing clinical trials (e.g., NCT05543212).